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Introduction
Clostripain (EC 3.4.22.8) is a cysteine protease isolated from the culture filtrate of Clostridium

histolyticum.[1] It exhibits high specificity for the carboxyl peptide bond of arginine residues, a

characteristic that distinguishes it from other proteases commonly used in tissue dissociation.

[2][3] This unique specificity, combined with its synergistic action with other enzymes like

collagenase, makes Clostripain a valuable tool in regenerative medicine, particularly for the

isolation of cells and tissues for therapeutic applications.[4][5] These application notes provide

an overview of Clostripain's use in regenerative medicine, including detailed protocols and

comparative data to guide researchers in optimizing their tissue dissociation and cell isolation

workflows.

Key Applications
The primary application of Clostripain in regenerative medicine is in the enzymatic dissociation

of tissues to isolate primary cells for various applications, including:
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Islet Cell Isolation: Clostripain has been shown to significantly improve the yield and

functionality of human pancreatic islets for transplantation in the treatment of type 1

diabetes.[4][5] It acts synergistically with collagenase to gently digest the pancreatic tissue,

leading to a higher number of intact and viable islets.[4]

Adipose-Derived Stem Cell (ASC) Isolation: The enzymatic digestion of adipose tissue to

isolate ASCs for regenerative therapies is another key application. While collagenase is the

primary enzyme used, the inclusion of other proteases like Clostripain can enhance the

dissociation of the stromal vascular fraction.[6]

General Tissue Dissociation: Clostripain, often as a component of crude collagenase

preparations, is used for the dissociation of a wide range of tissues, including heart, bone,

muscle, and cartilage, to isolate various cell types for research and therapeutic development.

[7]

Quantitative Data Summary
The following tables summarize quantitative data from studies comparing the efficacy of

Clostripain-supplemented enzyme blends with other enzymatic cocktails for human islet

isolation.

Table 1: Comparison of Islet Isolation Outcomes with and without Clostripain Supplementation

Parameter
Control Group
(without
Clostripain)

Clostripain Group P-value

Islet Equivalents (IE) 254,765 391,565 0.0199

Purified Tissue

Volume (μL)
1333 2235 0.0090

IE per gram of

Pancreas
2498 3598 0.0362

Data adapted from a study on human islet isolation. The control group used a standard enzyme

blend, while the Clostripain group had Clostripain added to the blend.[4]
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Table 2: Comparison of Islet Isolation Outcomes with Different Supplementary Proteases

Parameter
Collagenase
Alone

Collagenase +
Neutral
Protease (NP)

Collagenase +
Clostripain
(CP)

Collagenase +
NP + CP

Islet Equivalents

(IEQ) per gram
3090 ± 550 2340 ± 450 2740 ± 280 Not Reported

% Undigested

Tissue
21.1 ± 1.1 13.3 ± 2.2 Not Reported 13.7 ± 2.6

% Islets

Embedded in

Exocrine Tissue

13 ± 2 9 ± 2 11 ± 4 4 ± 1

Post-Culture Islet

Viability (%)
75.3 ± 1.9 72.8 ± 2.6 81.6 ± 2.8 Not Reported

Data adapted from a comparative study on human islet isolation.[5]

Experimental Protocols
Protocol 1: Human Pancreatic Islet Isolation using a
Clostripain-Supplemented Enzyme Blend
This protocol is a generalized procedure based on established methods for human islet

isolation.[4][5] Researchers should optimize concentrations and incubation times based on

their specific tissue source and enzyme lots.

Materials:

Human pancreas for islet isolation

Collagenase (e.g., Collagenase NB 1 Premium Grade)

Clostripain NB[8]

Neutral Protease (optional, e.g., Thermolysin)
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University of Wisconsin (UW) solution or similar preservation fluid

Hanks' Balanced Salt Solution (HBSS)

Ficoll density gradient

Culture medium (e.g., CMRL 1066) supplemented with serum

Procedure:

Enzyme Solution Preparation:

Reconstitute Collagenase and Clostripain in a suitable buffer (e.g., HBSS) according to

the manufacturer's instructions.

A typical concentration for Clostripain supplementation is in the range that achieves a

tryptic-like activity (TLA) of up to 8%.[4]

If using Neutral Protease, add it to the enzyme solution.

Keep the enzyme solution on ice until use.

Pancreas Perfusion and Digestion:

Cannulate the pancreatic duct and perfuse the pancreas with the cold enzyme solution.

Transfer the perfused pancreas to a digestion chamber (e.g., Ricordi chamber).

Initiate automated digestion at 37°C with gentle agitation.

Monitor the digestion process closely by taking samples to assess islet release. Digestion

time can vary but is typically in the range of 15-30 minutes.[5]

Islet Purification:

Once digestion is complete, collect the dissociated tissue.

Wash the tissue digest with cold HBSS supplemented with serum to inactivate the

enzymes.
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Purify the islets from the exocrine tissue using a continuous Ficoll density gradient

centrifugation.

Islet Culture:

Collect the purified islets and wash them with culture medium.

Culture the islets in a suitable medium at 37°C in a humidified atmosphere with 5% CO2.

Assess islet viability, purity, and function before transplantation.

Protocol 2: General Tissue Dissociation for Primary Cell
Isolation
This protocol provides a general framework for using Clostripain in combination with

collagenase for the dissociation of various tissues.

Materials:

Tissue of interest (e.g., adipose, cartilage, muscle)

Crude Collagenase (Type II or other appropriate type containing Clostripain activity) or a

combination of purified Collagenase and Clostripain.[7]

Phosphate-Buffered Saline (PBS) or other balanced salt solution

Fetal Bovine Serum (FBS)

Cell strainer

Culture medium appropriate for the target cell type

Procedure:

Tissue Preparation:

Mince the tissue into small pieces (1-3 mm³).

Wash the minced tissue extensively with sterile PBS to remove excess blood.
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Enzymatic Digestion:

Prepare the digestion solution containing collagenase and, if desired, a specific

concentration of purified Clostripain in a balanced salt solution. The optimal concentration

will vary depending on the tissue type and should be determined empirically.

Incubate the tissue in the digestion solution at 37°C with continuous agitation for a period

ranging from 30 minutes to several hours, depending on the tissue's resistance to

digestion.

Cell Isolation:

Terminate the digestion by adding an equal volume of culture medium containing FBS to

inactivate the enzymes.

Filter the cell suspension through a sterile cell strainer (e.g., 70-100 µm) to remove

undigested tissue.

Centrifuge the cell suspension to pellet the cells.

Resuspend the cell pellet in fresh culture medium.

Cell Culture and Analysis:

Plate the isolated cells at an appropriate density in culture flasks or plates.

Culture the cells under standard conditions (37°C, 5% CO2).

Perform cell counting and viability assessment (e.g., using trypan blue exclusion).

Characterize the isolated cells using appropriate markers and functional assays.

Signaling Pathways and Experimental Workflows
While Clostripain's primary role is enzymatic digestion of the extracellular matrix, this process

can indirectly influence cell behavior by altering the cellular microenvironment and releasing

matrix-bound signaling molecules. However, direct modulation of specific intracellular signaling
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pathways by Clostripain itself is not well-documented. The focus remains on its utility in

liberating cells for downstream applications where the study of signaling pathways is critical.

Diagrams:

Experimental Workflow for Human Islet Isolation
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Click to download full resolution via product page

Caption: Workflow for human islet isolation using a Clostripain-supplemented enzyme blend.
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Caption: Synergistic action of Clostripain with other enzymes for effective tissue dissociation.

Concluding Remarks
Clostripain is a powerful enzymatic tool for regenerative medicine, offering specific

advantages in the isolation of primary cells, particularly human islets. Its arginine-specific

activity, when combined with other proteases, allows for efficient and gentle tissue dissociation,

leading to improved cell yields and viability. The protocols and data presented here provide a

foundation for researchers to incorporate Clostripain into their workflows. Further optimization

and exploration of its use in other regenerative medicine applications are warranted to fully

realize its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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